Cas no 948181-56-4 (2-({3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-({3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one
• CAS No: 948181-56-4
• MF: C₂₀H₁₆N₄O₃S
• MW: 392.431042671204
• CID: 5431901
• Update Time: 2025-05-30

2-({3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one
• 2-({3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C20H16N4O3S/c1-26-16-10-6-5-9-14(16)19-23-18(27-24-19)12-28-20-21-15(11-17(25)22-20)13-7-3-2-4-8-13/h2-11H,12H2,1H3,(H,21,22,25)
• InChI Key： WRJCWDFTMPUCJC-UHFFFAOYSA-N
• SMILES： C1(SCC2ON=C(C3=CC=CC=C3OC)N=2)NC(C2=CC=CC=C2)=CC(=O)N=1

Computed Properties

• Exact Mass: 392.094
• Monoisotopic Mass: 392.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-({3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one

Compound CAS No 948181-56-4: 2-({3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one

The compound with CAS No 948181-56-4, named 2-({3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-phenyl-3,4-dihydropyrimidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The molecule consists of a dihydropyrimidinone core, which is a common scaffold in various bioactive compounds, coupled with a sulfanyl group and a 1,2,4-oxadiazole ring system. These structural elements contribute to its unique properties and reactivity.

Recent studies have highlighted the importance of dihydropyrimidinones as versatile platforms for the design of bioactive molecules. The presence of the sulfanyl group in this compound adds another layer of complexity, potentially enhancing its ability to interact with biological targets such as enzymes or receptors. The 1,2,4-oxadiazole ring system is known for its aromaticity and ability to participate in hydrogen bonding, which can significantly influence the compound's pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including cross-coupling reactions and ring-closing metathesis, to construct the intricate molecular framework. The incorporation of the methoxyphenyl group adds further functionality to the molecule, potentially improving its solubility and bioavailability.

From a biological standpoint, this compound has shown promising activity in preliminary assays targeting specific enzymes and cellular pathways. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. The methoxyphenyl group has been implicated in modulating the compound's selectivity towards these targets, making it a valuable candidate for further exploration in drug discovery.

In terms of applications, the compound's structure suggests potential uses in treating various diseases where kinase activity plays a critical role. Ongoing research is focused on optimizing its pharmacokinetic profile to enhance its efficacy and reduce off-target effects. Additionally, computational modeling has been employed to predict the compound's behavior in different biological systems, providing valuable insights into its mechanism of action.

The discovery and characterization of CAS No 948181-56-4 represent a significant advancement in the field of medicinal chemistry. Its unique combination of structural features positions it as a promising lead compound for future therapeutic development. As research continues to unfold, this compound is expected to contribute significantly to our understanding of how complex molecular architectures can be harnessed to address unmet medical needs.